5-((3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C24H21N5O4/c1-15-6-4-5-7-17(15)18-13-19-24(30)28(10-11-29(19)26-18)14-22-25-23(27-33-22)16-8-9-20(31-2)21(12-16)32-3/h4-13H,14H2,1-3H3
• InChI Key: SFMGHHVZBVMXEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C24H21N5O4
• Molecular Weight: 443.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dimethoxyphenyl group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

• Research Context : Compounds including 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole derivatives have been studied for their potential antimicrobial and anti-proliferative effects.
• Findings : Such compounds show inhibitory activity against pathogenic bacteria and the yeast-like fungus Candida albicans. Moreover, they exhibit anti-proliferative activity against various cancer cell lines, including prostate, colorectal, hepatocellular, epithelioid carcinoma, and breast cancer cell lines (Al-Wahaibi et al., 2021).

Synthesis and Characterization

• Research Context : Studies involve the synthesis and characterization of compounds related to 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole.
• Findings : These studies focus on understanding the molecular structures through techniques like X-ray crystallography, NMR spectroscopy, and density functional theory (DFT) studies, providing insights into the chemical stability and potential applications of these compounds (Şahin et al., 2011).

Insecticidal Activity

• Research Context : Research has been conducted on the insecticidal activities of 1,3,4-oxadiazole derivatives.
• Findings : Some compounds demonstrate significant insecticidal activities against pests like the diamondback moth, indicating potential use in agricultural pest control (Qi et al., 2014).

Antitubercular Activity

• Research Context : The application in treating tuberculosis has been explored.
• Findings : Certain derivatives show promise in inhibiting the growth of Mycobacterium tuberculosis, suggesting potential therapeutic applications for tuberculosis (El-Azab et al., 2018).

Anticancer Therapy

• Research Context : The potential of these compounds in anticancer therapy has been investigated.
• Findings : Derivatives have been found to inhibit tumor angiogenesis and tumor cell proliferation, indicating potential as anticancer agents (Chandrappa et al., 2010).